Cas no 25357-31-7 (cis-1-Methyl-4-cyclohexene-1,2-dicarboxylic Anhydride)

• Product Name: cis-1-Methyl-4-cyclohexene-1,2-dicarboxylic Anhydride
• CAS No: 25357-31-7
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 1422458
• PubChem ID: 12248720
• Update Time: 2025-04-20

cis-1-Methyl-4-cyclohexene-1,2-dicarboxylic Anhydride Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-3a-methyl-, cis-
• SCHEMBL11039302
• 25357-31-7
• cis-1-Methyl-4-cyclohexene-1,2-dicarboxylic Anhydride

• Inchi： 1S/C9H10O3/c1-9-5-3-2-4-6(9)7(10)12-8(9)11/h2-3,6H,4-5H2,1H3/t6-,9-/m1/s1
• InChI Key： SOOZEQGBHHIHEF-HZGVNTEJSA-N
• SMILES： O1C([C@H]2CC=CC[C@]2(C1=O)C)=O

Computed Properties

• Exact Mass: 166.063
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37